Cas no 103124-59-0 (tetraethyl 2,2'-[(3,3'-dimethoxybiphenyl-4,4'-diyl)dihydrazin-2-yl-1-ylidene]dipropanedioate)

• Product Name: tetraethyl 2,2'-[(3,3'-dimethoxybiphenyl-4,4'-diyl)dihydrazin-2-yl-1-ylidene]dipropanedioate
• CAS No: 103124-59-0
• MF: C₂₈H₃₄N₄O₁₀
• MW: 586.590367794037
• CID: 1135541
• PubChem ID: 163720
• Update Time: 2025-04-20

tetraethyl 2,2'-[(3,3'-dimethoxybiphenyl-4,4'-diyl)dihydrazin-2-yl-1-ylidene]dipropanedioate Chemical and Physical Properties

Names and Identifiers

• tetraethyl 2,2'-[(3,3'-dimethoxybiphenyl-4,4'-diyl)dihydrazin-2-yl-1-ylidene]dipropanedioate
• diethyl 2-[[4-[4-[2-(1,3-diethoxy-1,3-dioxopropan-2-ylidene)hydrazinyl]-3-methoxyphenyl]-2-methoxyphenyl]hydrazinylidene]propanedioate
• DTXSID10145653
• CCRIS 2275
• 103124-59-0
• UNII-PT23WZ4X1K
• PROPANEDIOIC ACID, 2,2'-((3,3'-DIMETHOXY(1,1'-BIPHENYL)-4,4'-DIYL)DI-2-HYDRAZINYL-1-YLIDENE)BIS-, TETRAETHYL ESTER
• 3,3'-Dimethoxybenzidine diethyl malonate hydrazone
• PT23WZ4X1K

• Inchi： 1S/C28H34N4O10/c1-7-39-25(33)23(26(34)40-8-2)31-29-19-13-11-17(15-21(19)37-5)18-12-14-20(22(16-18)38-6)30-32-24(27(35)41-9-3)28(36)42-10-4/h11-16,29-30H,7-10H2,1-6H3
• InChI Key： GYCGGBOAZZCQNE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(=C(C=1)OC)N/N=C(\C(=O)OCC)/C(=O)OCC)N/N=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 586.22762
• Monoisotopic Mass: 586.22749329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 42
• Rotatable Bond Count: 19
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 172.44